Cas no 825619-25-8 (1H-Pyrazole-3-carboxylic acid, 1-[(4-methoxyphenyl)methyl]-4-nitro-)

• Product Name: 1H-Pyrazole-3-carboxylic acid, 1-[(4-methoxyphenyl)methyl]-4-nitro-
• CAS No: 825619-25-8
• MF: C₁₂H₁₁N₃O₅
• MW: 277.232842683792
• CID: 688770
• PubChem ID: 67106017
• Update Time: 2025-04-19

1H-Pyrazole-3-carboxylic acid, 1-[(4-methoxyphenyl)methyl]-4-nitro- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3-carboxylic acid, 1-[(4-methoxyphenyl)methyl]-4-nitro-
• 1-[(4-methoxyphenyl)methyl]-4-nitropyrazole-3-carboxylic acid
• SCHEMBL1645044
• 1-[(4-Methoxyphenyl)methyl]-4-nitro-1H-pyrazole-3-carboxylic acid
• 825619-25-8
• 1-(4-Methoxybenzyl)-4-nitro-1H-pyrazole-3-carboxylic acid
• SRSVRMAMDRRJJO-UHFFFAOYSA-N
• 1-(4-methoxy-benzyl)-4-nitro-1H-pyrazole-3-carboxylic acid
• DTXSID00736433

• Inchi： 1S/C12H11N3O5/c1-20-9-4-2-8(3-5-9)6-14-7-10(15(18)19)11(13-14)12(16)17/h2-5,7H,6H2,1H3,(H,16,17)
• InChI Key： SRSVRMAMDRRJJO-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)CN1C=C(C(C(=O)O)=N1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 277.06987046g/mol
• Monoisotopic Mass: 277.06987046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 110Ų